Cas no 1021113-36-9 (2-(3-methylphenoxy)-N-{[1,2]oxazolo[5,4-b]pyridin-3-yl}acetamide)

2-(3-methylphenoxy)-N-{[1,2]oxazolo[5,4-b]pyridin-3-yl}acetamide structure
1021113-36-9 structure
Product Name:2-(3-methylphenoxy)-N-{[1,2]oxazolo[5,4-b]pyridin-3-yl}acetamide
CAS No:1021113-36-9
MF:C15H13N3O3
MW:283.282023191452
CID:5827694
PubChem ID:42110360
Update Time:2025-08-03

2-(3-methylphenoxy)-N-{[1,2]oxazolo[5,4-b]pyridin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methylphenoxy)-N-([1,2]oxazolo[5,4-b]pyridin-3-yl)acetamide
    • 2-(3-methylphenoxy)-N-{[1,2]oxazolo[5,4-b]pyridin-3-yl}acetamide
    • F5083-0032
    • AKOS002329840
    • N-(isoxazolo[5,4-b]pyridin-3-yl)-2-(m-tolyloxy)acetamide
    • 1021113-36-9
    • Inchi: 1S/C15H13N3O3/c1-10-4-2-5-11(8-10)20-9-13(19)17-14-12-6-3-7-16-15(12)21-18-14/h2-8H,9H2,1H3,(H,17,18,19)
    • InChI Key: ZICVXUIFOFQZST-UHFFFAOYSA-N
    • SMILES: C(NC1C2=CC=CN=C2ON=1)(=O)COC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 283.09569129g/mol
  • Monoisotopic Mass: 283.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 77.2Ų

2-(3-methylphenoxy)-N-{[1,2]oxazolo[5,4-b]pyridin-3-yl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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